N-(4-Acetyl-5-methoxy-2-phenoxyphenyl)methanesulfonamide

• CAS RN: 123664-98-2
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-(4-acetyl-5-methoxy-2-phenoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C16H17NO5S/c1-11(18)13-9-16(22-12-7-5-4-6-8-12)14(10-15(13)21-2)17-23(3,19)20/h4-10,17H,1-3H3
• InChI Key: YPJOAPMGRJDGJZ-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=C(C=C1OC)NS(=O)(=O)C)OC2=CC=CC=C2

Description

N-(4-Acetyl-5-methoxy-2-phenoxyphenyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H17NO5S and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 100 ml of anhydrous methylene chloride were dissolved 10 g of 3-methylsulfonylamino-4-phenoxyanisole and 2.81 g of acetyl chloride. Thereto was added 9.1 g of aluminum chloride in 5 minutes with ice-cooling. The mixture was stirred for 1 hour at 20°-25° C. The reaction mixture was introduced into 100 ml of ice water. The resulting organic layer was separated, washed with water and a saturated aqueous sodium chloride solution in this order, and dried with anhydrous magnesium sulfate. The solvent was removed by distillation under reduced pressure. The residue was recrystallized from isopropyl alcohol to obtain 9.83 g (yield: 86%) of methyl 4-methylsulfonylamino-2-methoxy-5-phenoxyphenyl ketone having a melting point of 108.5-110° C.